Cas no 2763921-38-4 (2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde)

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde is a versatile heterocyclic building block with a reactive chloromethyl group and formyl functionality, enabling diverse derivatization. Its triazolopyrimidine core offers structural rigidity, making it valuable in pharmaceutical and agrochemical synthesis. The compound’s bifunctional reactivity facilitates efficient modifications for targeted applications.

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde structure

2763921-38-4 structure

Product Name:2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde

CAS No:2763921-38-4

MF:C₇H₅ClN₄O

MW:196.593799352646

CID:5559440

PubChem ID:165998112

Update Time:2025-06-17

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2763921-38-4
- EN300-37373318
- 2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde
- 2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde
- Inchi： 1S/C7H5ClN4O/c8-1-6-10-7-9-2-5(4-13)3-12(7)11-6/h2-4H,1H2
- InChI Key： GVQAQHQHOJAGSN-UHFFFAOYSA-N
- SMILES： ClCC1N=C2N=CC(C=O)=CN2N=1

Computed Properties

Exact Mass: 196.0151885g/mol
Monoisotopic Mass: 196.0151885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 60.2Å²

2-(Chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-37373318-0.05g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	0.05g	$1032.0	2023-07-06
Enamine	EN300-37373318-0.1g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	0.1g	$1081.0	2023-07-06
Enamine	EN300-37373318-0.25g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	0.25g	$1131.0	2023-07-06
Enamine	EN300-37373318-0.5g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	0.5g	$1180.0	2023-07-06
Enamine	EN300-37373318-1.0g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	1.0g	$1229.0	2023-07-06
Enamine	EN300-37373318-2.5g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	2.5g	$2408.0	2023-07-06
Enamine	EN300-37373318-5.0g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	5.0g	$3562.0	2023-07-06
Enamine	EN300-37373318-10.0g	2-(chloromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbaldehyde	2763921-38-4	10.0g	$5283.0	2023-07-06